Cas no 1017472-25-1 (4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine)
1017472-25-1 structure
Product Name:4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine
CAS No:1017472-25-1
MF:C15H25N3
MW:247.379103422165
CID:1096426
PubChem ID:24275131
Update Time:2025-04-20
4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine Chemical and Physical Properties
Names and Identifiers
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- 4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine
- 3-(4-(4-Methylbenzyl)piperazin-1-yl)propan-1-amine
- 1017472-25-1
- 3-[4-(4-methylbenzyl)piperazin-1-yl]propan-1-amine
- 3-[4-[(4-methylphenyl)methyl]piperazin-1-yl]propan-1-amine
- AKOS004912479
- 3-{4-[(4-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}PROPAN-1-AMINE
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- Inchi: 1S/C15H25N3/c1-14-3-5-15(6-4-14)13-18-11-9-17(10-12-18)8-2-7-16/h3-6H,2,7-13,16H2,1H3
- InChI Key: TWVHOUYIYMJDDS-UHFFFAOYSA-N
- SMILES: N1(CCCN)CCN(CC2C=CC(C)=CC=2)CC1
Computed Properties
- Exact Mass: 247.204847810g/mol
- Monoisotopic Mass: 247.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.5Ų
4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1017472-25-1 (4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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